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Compound of Interest

Compound Name: 2-Chloro-5-methylaniline

Cat. No.: B1583412

Essential Safety and Handling Guide for 2-
Chloro-5-methylaniline

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols, personal protective equipment (PPE)
guidelines, and operational and disposal plans for the handling of 2-Chloro-5-methylaniline
(CAS No. 95-81-8). Adherence to these procedures is essential for ensuring laboratory safety
and minimizing exposure risks.

Hazard Identification and Immediate Precautions

2-Chloro-5-methylaniline is a hazardous substance that poses significant health risks.[1][2] It
is harmful if swallowed, comes into contact with skin, or is inhaled.[2][3] This chemical is a skin
and serious eye irritant.[2] There is limited evidence of a carcinogenic effect.[1] It is also toxic to
aquatic life with long-lasting effects.[1][4] A primary concern is its potential to cause
methemoglobinemia, a condition that reduces the blood's ability to carry oxygen, with
symptoms that may be delayed for several hours after exposure.[1]
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Hazard Classification

Description

Acute Toxicity, Oral

Harmful if swallowed.[2][3]

Acute Toxicity, Dermal

Harmful in contact with skin.[2]

Acute Toxicity, Inhalation

Harmful if inhaled.[2][3]

Skin Corrosion/Irritation

Causes skin irritation.[2]

Serious Eye Damage/Irritation

Causes serious eye irritation.[2]

Sensitization, Skin

May cause an allergic skin reaction.[1]

Carcinogenicity

Limited evidence of a carcinogenic effect.[1]

Specific Target Organ Toxicity

May cause damage to organs through

prolonged or repeated exposure.[5]

Aquatic Hazard

Toxic to aquatic organisms, may cause long-

term adverse effects.[1]

Personal Protective Equipment (PPE) Protocol

All personnel must use the following PPE when handling 2-Chloro-5-methylaniline. The

selection of appropriate PPE is critical to prevent exposure.
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PPE Category

Specification

Rationale

Hand Protection

Chemical resistant gloves
(e.g., PVC, Nitrile rubber).
Select gloves tested to a
relevant standard (e.g., EN
374, US F739).[1] For
prolonged or frequently
repeated contact, a glove with
a protection class of 5 or
higher (breakthrough time >
240 minutes) is recommended.
For brief contact, a glove with
a protection class of 3 or
higher (breakthrough time > 60

minutes) is recommended.[1]

To prevent skin contact, which
can cause irritation,
sensitization, and systemic
toxicity.[1][2]

Eye Protection

Safety glasses with side
shields or chemical goggles.[1]

Do not wear contact lenses.[1]

To protect eyes from splashes
and dust, preventing serious
irritation.[1][2] Contact lenses
can absorb and concentrate

irritants.[1]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced. A
dust mask (type N95) is
recommended for handling the

powder form.[3][5]

To prevent inhalation of dust or
vapors, which is a route of

toxic exposure.[2][3]

Body Protection

Lab coat or overalls.[1] Wear
safety footwear or safety

gumboots (e.g., rubber).[1]

To protect skin from accidental
contact and contamination of

personal clothing.

PPE Workflow Diagram
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Caption: PPE Donning and Doffing Workflow for Handling 2-Chloro-5-methylaniline.
Operational Plan: Step-by-Step Handling Procedure
3.1. Preparation

e Work Area Designation: Conduct all work with 2-Chloro-5-methylaniline in a designated
area, such as a chemical fume hood, to ensure adequate ventilation.[6]

o Emergency Equipment: Ensure that an eyewash station and safety shower are readily
accessible and have been tested.[5]

o Spill Kit: Have a spill kit readily available containing inert absorbent material (e.g., sand,
earth, or vermiculite), a sealable container for waste, and appropriate PPE.

e PPE Donning: Follow the PPE donning sequence outlined in the diagram above.
3.2. Handling

e Avoid Dust Generation: When handling the solid form, use procedures that minimize dust
generation.[1]

» Avoid Contact: Avoid all personal contact, including inhalation and contact with skin and
eyes.[1]

» Personal Hygiene: Do not eat, drink, or smoke in the handling area.[1][6] Wash hands
thoroughly with soap and water after handling, even if gloves were worn.[1]

» Container Management: Keep containers securely sealed when not in use.[1]
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3.3. Post-Handling

o Decontamination: Decontaminate all surfaces and equipment that may have come into
contact with the chemical.

» PPE Doffing: Follow the PPE doffing sequence to prevent cross-contamination.

o Clothing: Contaminated work clothes should be laundered separately before reuse.[1]
Spill and Emergency Plan

4.1. Minor Spill (Solid)

o Evacuate: Alert personnel in the immediate area.

o PPE: Wear appropriate PPE, including respiratory protection, gloves, and eye protection.[1]

o Containment: Use dry clean-up procedures and avoid generating dust.[1] Dampen with water
to prevent dusting before sweeping.[1]

o Collection: Carefully sweep or vacuum up the material. If using a vacuum, it must be fitted
with a HEPA filter.[1]

» Disposal: Place the collected material into a labeled, sealable container for hazardous waste
disposal.[1]

o Decontamination: Clean the spill area and prevent runoff into drains.[1]
4.2. Major Spill
o Evacuate: Evacuate the area immediately and move upwind.[1]

o Alert: Alert emergency responders and inform them of the location and nature of the hazard.

[1]

» Restrict Access: Prevent personnel from entering the area.
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Cleanup: Only trained personnel with appropriate PPE, including breathing apparatus,
should perform the cleanup.[1]

4.3. Exposure Response

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Get medical attention.[5]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
skin irritation persists, seek medical attention.[5] Remove and wash contaminated clothing
before reuse.[5]

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[7]

Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water.[5] Seek immediate medical
attention.[5]

Disposal Plan

5.1. Waste Collection

Chemical Waste: Collect all waste containing 2-Chloro-5-methylaniline, including
contaminated absorbents and disposable PPE, in a designated, labeled, and sealed
hazardous waste container.

Empty Containers: Decontaminate empty containers. Observe all label safeguards until
containers are cleaned and destroyed.[1]

5.2. Waste Disposal

Regulations: Dispose of all waste in accordance with local, regional, and national
environmental regulations.[8][9] Do not dispose of with household garbage or allow it to
reach the sewage system.[8]

Professional Disposal: Contact a licensed professional waste disposal service to arrange for
pickup and disposal. Disposal methods may include incineration in a licensed facility or burial
in a licensed landfill.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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